4-amino-10-iminoanthracen-9(10H)-one

• Molecular Formula: C14H10N2O
• Molecular Weight: 222.24 g/mol
• IUPAC Name: 4-amino-10-iminoanthracen-9-one
• InChI: InChI=1S/C14H10N2O/c15-11-7-3-6-10-12(11)13(16)8-4-1-2-5-9(8)14(10)17/h1-7,16H,15H2
• InChI Key: QRKOHQULMICIPX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=N)C3=C(C2=O)C=CC=C3N

Description

4-Amino-10-iminoanthracen-9(10H)-one is an anthracenone derivative characterized by an amino (-NH₂) group at the 4-position and an imino (=NH) group at the 10-position. The anthracenone core, a tricyclic aromatic system with a ketone at position 9, is a scaffold of significant synthetic and biological relevance. Anthracenone derivatives are noted for their roles in antitumor agents, neurotransmitter modulators, and photodynamic materials . The amino and imino substituents in this compound likely enhance its electron-donating capacity and intermolecular interactions, influencing reactivity and bioactivity.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogues

Substitution Patterns and Electronic Effects

Key Substituents

Compound	Substituents	Key Functional Groups	Biological Relevance	References
4-Amino-10-iminoanthracen-9(10H)-one	4-NH₂, 10=NH	Amino, imino	Potential antitumor, photodynamic	[Synthetic]
10-Benzylideneanthracenones (e.g., 9h)	3-OH, 4-OCH₃ (benzylidene)	Hydroxy, methoxy	Antiproliferative (IC₅₀: 20 nM)
XE991 (anthracenone analog)	Bis(4-pyridinylmethyl)	Pyridinylmethyl	Neurotransmitter release enhancer
Dithranol	1,8-dihydroxy	Hydroxy	Antipsoriatic (topical agent)
1-Amino-4-hydroxyanthraquinone	1-NH₂, 4-OH	Amino, hydroxy	Disperse dye, potential bioactivity

The amino and imino groups in the target compound contrast with hydroxy, methoxy, or pyridinylmethyl substituents in analogues. For example, the 3-hydroxy-4-methoxybenzylidene group in compound 9h enhances antiproliferative activity by 50-fold compared to unsubstituted derivatives, likely due to improved tubulin binding . Conversely, XE991’s bis-pyridinylmethyl groups increase acetylcholine release (EC₅₀: 490 nM) by modulating K⁺ channels, highlighting substituent-dependent mechanistic divergence .

Antiproliferative Effects

• Target Compound: Limited direct data, but anthracenones with electron-rich substituents (e.g., amino, hydroxy) often exhibit DNA intercalation or tubulin inhibition.
• 10-Benzylideneanthracenones (e.g., 9h): Demonstrated IC₅₀ values of 20 nM against K562 leukemia cells via tubulin polymerization inhibition, surpassing colchicine’s potency .
• Dithranol: Acts via reactive oxygen species (ROS) generation in psoriasis treatment, a mechanism less common in amino/imino-substituted derivatives .

Neurotransmitter Modulation

Physicochemical Properties

Property	4-Amino-10-iminoanthracen-9(10H)-one	9h (3-OH,4-OCH₃)	XE991 (bis-pyridinylmethyl)
Solubility	Moderate (polar groups)	Low (hydrophobic)	Low (bulky substituents)
LogP	~2.5 (estimated)	~3.8	~4.2
Thermal Stability	High (aromatic core)	Moderate	High

The imino group may reduce solubility compared to hydroxylated analogues like dithranol, which is formulated with salicylic acid for topical use .